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Compound of Interest

Compound Name: 3-Buten-1-ol

Cat. No.: B139374 Get Quote

An In-depth Technical Guide to 3-Buten-1-ol: Molecular Weight and Formula

This guide provides essential information regarding the molecular formula and weight of 3-
Buten-1-ol, a key unsaturated alcohol. The data is presented for researchers, scientists, and

drug development professionals who require accurate chemical and physical properties for

their work.

Core Chemical Identifiers and Properties
3-Buten-1-ol, also known as allylcarbinol, is an organic compound with a terminal double bond

and a primary alcohol functional group. Its chemical structure and properties make it a versatile

intermediate in various chemical syntheses.

Data Presentation
The fundamental molecular properties of 3-Buten-1-ol are summarized in the table below. This

data is critical for stoichiometric calculations, analytical characterization, and experimental

design.

Property Value Source

Molecular Formula C4H8O [1][2][3][4]

Molecular Weight 72.11 g/mol [3][4][5]

Linear Formula CH2=CHCH2CH2OH [4][5]

CAS Number 627-27-0 [1][5]
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Logical Relationship of Core Properties
The relationship between the common name, molecular formula, and molecular weight is a

fundamental concept in chemistry. The molecular formula is derived from the compound's

structure, and the molecular weight is calculated from this formula using the atomic weights of

the constituent elements.

3-Buten-1-ol Molecular Formula
C4H8O

is represented by Molecular Weight
72.11 g/mol

is calculated from
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Buten-1-ol [webbook.nist.gov]

2. 3-Buten-1-ol｜lookchem [lookchem.com]

3. 3-Buten-1-ol | C4H8O | CID 69389 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 3-Buten-1-ol (CAS 627-27-0) - Chemical & Physical Properties by Cheméo [chemeo.com]

5. 3-ブテン-1-オール 96% | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [3-Buten-1-ol molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139374#3-buten-1-ol-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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